1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride
Overview
Description
1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride is a compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride has been studied for its potential applications in scientific research. It has been shown to have activity as a serotonin receptor agonist and has been used in studies of serotonin receptors. It has also been studied for its potential use in the treatment of anxiety and depression.
Mechanism of Action
The mechanism of action of 1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride is believed to involve its activity as a serotonin receptor agonist. It has been shown to bind to the 5-HT1A receptor and activate downstream signaling pathways. This activation leads to the release of neurotransmitters such as dopamine and norepinephrine, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response. In addition, it has been shown to increase the levels of neurotransmitters such as dopamine and norepinephrine in certain brain regions.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride in lab experiments is its activity as a serotonin receptor agonist. This allows for the study of serotonin receptors and their downstream signaling pathways. However, one limitation is that it may have off-target effects on other neurotransmitter systems, which could complicate the interpretation of experimental results.
Future Directions
For research on 1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride include further studies of its mechanism of action, as well as its potential use in the treatment of anxiety and depression. It may also be useful in studies of other neurotransmitter systems, such as the dopamine and norepinephrine systems. In addition, further studies are needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 1-(3-chlorobenzoyl)-4-(diphenylmethyl)piperazine hydrochloride has been described in various research articles. One method involves the reaction of 3-chlorobenzoyl chloride with diphenylmethylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified and converted to the hydrochloride salt form using hydrochloric acid.
properties
IUPAC Name |
(4-benzhydrylpiperazin-1-yl)-(3-chlorophenyl)methanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClN2O.ClH/c25-22-13-7-12-21(18-22)24(28)27-16-14-26(15-17-27)23(19-8-3-1-4-9-19)20-10-5-2-6-11-20;/h1-13,18,23H,14-17H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWPHSAWRSIEAKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC(=CC=C4)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Benzhydrylpiperazin-1-yl)-(3-chlorophenyl)methanone;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4957464.png)
![propyl 4-{[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4-methylpentanoyl]amino}benzoate](/img/structure/B4957467.png)
![5-{5-bromo-2-[(2-chlorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4957474.png)
![3-nitro-N-[3-(trifluoromethoxy)phenyl]benzamide](/img/structure/B4957488.png)
![N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino}phenyl)propanamide](/img/structure/B4957496.png)
![N-[2-(4-pyridinyl)ethyl]-5-[(6-quinolinyloxy)methyl]-3-isoxazolecarboxamide](/img/structure/B4957500.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-2-quinolinamine](/img/structure/B4957501.png)
![N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide](/img/structure/B4957504.png)
![N-(4-isopropylphenyl)-2-[3-(4-methoxyphenyl)propanoyl]hydrazinecarboxamide](/img/structure/B4957513.png)
![methyl 2-({N-(2,5-dimethoxyphenyl)-N-[(3,4-dimethoxyphenyl)sulfonyl]glycyl}amino)benzoate](/img/structure/B4957525.png)
![5-{4-[2-(2,5-dimethylphenoxy)ethoxy]-3-methoxybenzylidene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4957534.png)
![3-bromo-5-(2-furyl)-N-(2-hydroxy-5-methylphenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4957541.png)
![1-(3-cyclopentylpropyl)-4-{[3-(3-methoxyphenyl)-5-isoxazolyl]methyl}-4-piperidinol](/img/structure/B4957551.png)